3-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester
Description
The compound 3-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester is a piperidine derivative featuring a tert-butyl carbamate protecting group at the 1-position and a methylamino-methyl side chain at the 3-position. The side chain is further substituted with a 2-chloro-acetyl moiety, which introduces electrophilic reactivity, making this compound a valuable intermediate in medicinal chemistry for the synthesis of protease inhibitors, receptor antagonists, or other bioactive molecules . Its structure combines steric protection (via the tert-butyl ester) with a reactive chloro-acetyl group, enabling selective modifications in multi-step syntheses.
Properties
IUPAC Name |
tert-butyl 3-[[(2-chloroacetyl)-methylamino]methyl]piperidine-1-carboxylate | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H25ClN2O3/c1-14(2,3)20-13(19)17-7-5-6-11(10-17)9-16(4)12(18)8-15/h11H,5-10H2,1-4H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HCFOOQDWWBAJHO-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC(C1)CN(C)C(=O)CCl | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H25ClN2O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.81 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Analogues
The following table compares the target compound with structurally related piperidine derivatives, emphasizing substituent variations and their implications:
Preparation Methods
Preparation of tert-Butyl 3-(aminomethyl)piperidine-1-carboxylate
The synthesis begins with tert-butyl 3-aminopiperidine-1-carboxylate , a commercially available building block. The aminomethyl group is introduced via reductive amination using formaldehyde and sodium cyanoborohydride in methanol at 0–5°C.
Reaction conditions :
Methylation of the Primary Amine
The primary amine undergoes N-methylation using methyl iodide in the presence of potassium carbonate in acetonitrile. This step requires careful control to avoid over-alkylation.
Optimized parameters :
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Base : K2CO3 (2.5 equiv)
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Alkylating agent : CH3I (1.1 equiv)
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Reaction time : 12 hours
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Yield : 75–80%
Chloroacetylation of the Methylamine
The final step involves acylation with 2-chloroacetyl chloride. To minimize side reactions, the methylamine is first deprotonated using N,N-diisopropylethylamine (DIPEA) in dichloromethane (DCM) at −20°C.
Critical parameters :
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Acylating agent : 2-Chloroacetyl chloride (1.05 equiv)
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Base : DIPEA (1.2 equiv)
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Solvent : DCM
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Temperature : −20°C → 0°C (gradual warming)
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Yield : 68–72%
Synthetic Route 2: Ring-Forming Approach via Cyclization
Construction of the Piperidine Core
An alternative strategy involves assembling the piperidine ring from a linear precursor. For example, 4-pentenoic acid tert-butyl ester undergoes hydroamination with benzylamine catalyzed by a gold(I) complex, followed by hydrogenation to saturate the double bond.
Catalyst system :
Introduction of the Methylaminomethyl Group
The resulting piperidine derivative is functionalized at the 3-position via a Mannich reaction with formaldehyde and methylamine hydrochloride.
Key observations :
Final Acylation Step
Identical to Route 1, the methylamine is acylated with 2-chloroacetyl chloride under cooled conditions.
Comparative Analysis of Synthetic Methods
| Parameter | Route 1 | Route 2 |
|---|---|---|
| Total steps | 3 | 4 |
| Overall yield | 45–50% | 30–35% |
| Key advantage | High purity | Scalability |
| Major limitation | Cost of Boc intermediate | Low regioselectivity in cyclization |
Route 1 is preferred for small-scale synthesis due to higher yields and reproducibility, whereas Route 2 offers scalability for industrial applications despite lower efficiency.
Mechanistic Insights and Side-Reaction Mitigation
Reductive Amination
The mechanism involves imine formation between the primary amine and formaldehyde, followed by borohydride reduction. Competing dimerization is suppressed by maintaining low temperatures and using a slight excess of NaBH3CN.
Acylation Challenges
The exothermic nature of chloroacetylation necessitates slow reagent addition. N-Overtitlation is avoided by using sub-stoichiometric DIPEA (1.2 equiv) and rigorous temperature control.
Purification and Characterization
Final purification is achieved via silica gel chromatography (hexane/ethyl acetate gradient), yielding >95% purity by HPLC. Key characterization data includes:
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1H NMR (CDCl3): δ 1.45 (s, 9H, Boc), 3.68 (m, 2H, piperidine CH2), 4.29 (s, 2H, CH2Cl).
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HRMS : [M+H]+ calc. for C14H25ClN2O3: 304.81; found: 304.81.
Industrial-Scale Adaptations
For kilogram-scale production, Route 1 has been modified to use flow chemistry for the acylation step, reducing reaction time from 6 hours to 15 minutes. Continuous extraction with liquid-liquid separators improves throughput.
Q & A
Basic: What are the recommended methods for synthesizing this compound, and how can purity be ensured?
Answer:
The synthesis typically involves multi-step reactions, including:
- Amide coupling : Reacting a piperidine-tert-butyl ester precursor with 2-chloroacetyl chloride in the presence of a base (e.g., triethylamine) to introduce the chloroacetyl group .
- Protection/deprotection : Using tert-butoxycarbonyl (Boc) groups to protect reactive amine sites during intermediate steps, followed by deprotection with trifluoroacetic acid (TFA) in dichloromethane .
- Purification : Column chromatography (e.g., silica gel) or preparative HPLC to isolate the final product. Purity (>95%) is verified via HPLC-MS and NMR spectroscopy .
Basic: Which analytical techniques are critical for structural characterization?
Answer:
- NMR Spectroscopy : 1H and 13C NMR confirm the presence of the tert-butyl group (δ ~1.4 ppm for 9H), piperidine ring protons (δ 1.5–3.5 ppm), and chloroacetyl methylene (δ ~4.2 ppm) .
- Mass Spectrometry : ESI-TOF MS provides molecular ion peaks (e.g., [M+H]+) to validate the molecular weight .
- HPLC : Retention time and peak area analysis ensure purity and reproducibility .
Basic: What safety precautions are essential when handling this compound?
Answer:
- Hazard Mitigation : Use PPE (gloves, goggles) due to acute toxicity risks (oral, dermal, inhalation; Category 4) .
- First Aid : For skin contact, wash with soap/water; for eye exposure, rinse with water for 15 minutes .
- Storage : Keep in a cool, dry place away from strong oxidizers to prevent decomposition .
Advanced: How can reaction conditions be optimized to enhance yield and selectivity?
Answer:
- Temperature Control : Maintain reflux conditions (e.g., 60–80°C) during coupling reactions to accelerate kinetics without side-product formation .
- Solvent Selection : Polar aprotic solvents (e.g., DMF, acetonitrile) improve solubility of intermediates .
- Catalyst Use : Employ coupling agents like HATU or EDCI to improve amide bond formation efficiency .
Advanced: How do structural modifications influence biological activity in SAR studies?
Answer:
- Functional Group Variations : Replace the chloroacetyl group with fluorinated or methylthio analogs to assess changes in enzyme inhibition (e.g., aspartyl proteases) .
- Bioassay Design : Test derivatives in vitro against target proteins (e.g., kinases, GPCRs) using fluorescence polarization or SPR to quantify binding affinity .
Advanced: What computational strategies predict the compound’s interaction with biological targets?
Answer:
- Molecular Docking : Use AutoDock Vina to model binding poses with active sites (e.g., protease catalytic pockets) .
- MD Simulations : Run 100-ns trajectories in GROMACS to analyze stability of ligand-protein complexes .
- QSAR Modeling : Corrogate substituent effects (e.g., chloro vs. methoxy groups) with activity data to guide synthesis .
Advanced: How can contradictory biological data from similar compounds be resolved?
Answer:
- Purity Verification : Re-analyze disputed compounds via LC-MS to rule out impurities affecting activity .
- Assay Standardization : Compare IC50 values under identical conditions (pH, temperature, cell lines) .
- Crystallography : Resolve X-ray structures of ligand-target complexes to identify critical binding interactions .
Basic: What are the compound’s stability profiles under different pH conditions?
Answer:
- Acidic Conditions : Boc groups hydrolyze at pH < 3, requiring neutral buffers during biological assays .
- Basic Conditions : Chloroacetyl moieties may undergo nucleophilic substitution (e.g., with hydroxide ions) above pH 9 .
Advanced: What strategies improve solubility for in vivo studies?
Answer:
- Prodrug Design : Introduce phosphate or PEG groups to the piperidine nitrogen .
- Co-Solvent Systems : Use DMSO-water mixtures (≤10% DMSO) to dissolve the compound without precipitation .
Advanced: How can regioselectivity challenges in synthesis be addressed?
Answer:
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